Cas no 123318-91-2 (1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-)

• Product Name: 1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-
• CAS No: 123318-91-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 1215096
• PubChem ID: 125522
• Update Time: 2025-04-20

1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-
• 132041-83-9
• 1-Oxa-8-azapiro(4.5)decan-3-one, 2-ethyl-8-methyl-, (+-)-
• YM-954
• UNYWJQCJOSOOBE-UHFFFAOYSA-N
• SCHEMBL4522775
• BDBM50470770
• DTXSID10927512
• L002709
• CHEMBL40063
• 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one
• 2-Ethyl-8-methyl-3-oxo-1-oxa-8-azaspiro(4,5)decane
• 123318-91-2
• 2-ethyl-8-methyl-1-oxa-8-azaspiro[4,5]decane-3-one

• Inchi： 1S/C11H19NO2/c1-3-10-9(13)8-11(14-10)4-6-12(2)7-5-11/h10H,3-8H2,1-2H3
• InChI Key： UNYWJQCJOSOOBE-UHFFFAOYSA-N
• SMILES： O1C(CC)C(CC21CCN(C)CC2)=O

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54